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Compound of Interest

Compound Name: Cyclohepta-3,5-dien-1-ol

Cat. No.: B15387990 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to consolidate the currently available chemical and physical data

for Cyclohepta-3,5-dien-1-ol. Despite its potential as a building block in organic synthesis,

detailed experimental data on this compound remains scarce in publicly accessible literature.

This document summarizes the known computed properties and highlights the areas where

further experimental investigation is critically needed.

Core Chemical Properties
Cyclohepta-3,5-dien-1-ol is a cyclic alcohol with a seven-membered ring containing two

conjugated double bonds. Its fundamental properties, primarily derived from computational

models, are outlined below.
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Property Value Source

Molecular Formula C₇H₁₀O PubChem[1]

Molecular Weight 110.15 g/mol PubChem[1]

CAS Number 1121-63-7 PubChem[1]

IUPAC Name cyclohepta-3,5-dien-1-ol PubChem[1]

XLogP3 (Computed) 1.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Note: Experimental data for physical properties such as melting point, boiling point, and

solubility are not readily available in the cited sources.

Synthesis and Experimental Protocols
A detailed, experimentally validated protocol for the synthesis of Cyclohepta-3,5-dien-1-ol is
not described in the currently available literature. However, a plausible synthetic route can be

conceptualized based on standard organic chemistry transformations. A potential pathway

could involve the reduction of the corresponding ketone, Cyclohepta-3,5-dien-1-one.
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Caption: A conceptual pathway for the synthesis of Cyclohepta-3,5-dien-1-ol.
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This proposed synthesis would involve the following general steps:

Reaction Setup: The starting ketone, Cyclohepta-3,5-dien-1-one, would be dissolved in a

suitable solvent (e.g., methanol, ethanol, or diethyl ether).

Reduction: A reducing agent, such as sodium borohydride (NaBH₄) or lithium aluminum

hydride (LiAlH₄), would be added portion-wise at a controlled temperature, typically 0 °C to

room temperature.

Quenching: After the reaction is complete, the excess reducing agent would be quenched by

the careful addition of water or a dilute acid.

Extraction and Purification: The product would then be extracted from the aqueous layer

using an organic solvent, followed by drying and purification, likely via column

chromatography or distillation.

It is imperative to note that this is a theoretical protocol and requires experimental validation for

optimization and safety assessment.

Reactivity and Potential Applications
The chemical reactivity of Cyclohepta-3,5-dien-1-ol is expected to be dictated by the hydroxyl

group and the conjugated diene system.

Hydroxyl Group Reactions: The alcohol functionality can undergo typical reactions such as

oxidation to the corresponding ketone, esterification with carboxylic acids or their derivatives,

and conversion to ethers.

Diene System Reactions: The conjugated diene system is a potential site for various

cycloaddition reactions, such as the Diels-Alder reaction, and could also be susceptible to

electrophilic addition.

The specific reactivity and the interplay between the two functional groups have not been

documented.

Biological Activity and Signaling Pathways
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There is currently no information available in the searched literature regarding any biological

activity or involvement in signaling pathways for Cyclohepta-3,5-dien-1-ol. Its structural

similarity to other seven-membered ring compounds found in nature suggests that it could be a

target for future biological screening and drug discovery programs, but this remains

speculative.

Conclusion and Future Directions
Cyclohepta-3,5-dien-1-ol represents a molecule with untapped potential in synthetic and

medicinal chemistry. The lack of comprehensive experimental data underscores a significant

knowledge gap. Future research efforts should be directed towards:

The development and publication of a robust and scalable synthetic protocol.

Thorough characterization of its physical and chemical properties, including spectroscopic

data (NMR, IR, Mass Spectrometry).

Investigation of its reactivity, particularly in cycloaddition and other functional group

transformations.

Screening for potential biological activities to assess its viability as a lead compound in drug

development.

This technical guide will be updated as new experimental data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15387990#cyclohepta-3-5-dien-1-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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